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Compound of Interest

Compound Name: Triphenylsulfonium chloride

Cat. No.: B089291

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenylsulfonium chloride (TPS-CI) is an organosulfur compound recognized primarily for
its application as a photoacid generator (PAG) in photolithography and cationic polymerization.
[1] Upon exposure to ultraviolet (UV) radiation, it undergoes photolysis to produce a strong
Bragnsted acid, which then catalyzes subsequent chemical transformations.[2][3] While its role
as a photoinitiator is well-established, its application as a direct catalyst in broader organic
synthesis is less documented. This document provides an overview of its primary applications
and a detailed protocol for a specific catalytic use: the decomposition of organic
hydroperoxides.

Primary Application: Photoacid Generator

Triphenylsulfonium chloride and its derivatives are extensively used in the microelectronics
industry as components of chemically amplified photoresists.[1][4] In this capacity, the
photochemically generated acid catalyzes reactions such as the deprotection of polymer side
chains, which alters the solubility of the polymer in a developer solution, enabling the creation
of intricate patterns for integrated circuits.[5] Similarly, in cationic polymerization, the generated
acid initiates the polymerization of monomers like epoxides and vinyl ethers.[3]
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Experimental Workflow: Photolithography using a
Photoacid Generator
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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